Cas no 2171937-39-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid
• CAS No: 2171937-39-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5565944
• PubChem ID: 165529353
• Update Time: 2025-11-06

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171239-77-1
• EN300-1570706
• EN300-1509058
• 2171937-39-4
• EN300-1544575
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopentane-1-carboxylic acid
• 1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopentane-1-carboxylic acid
• 1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]cyclopentane-1-carboxylic acid
• 2171160-52-2
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-25(30-28(26(32)33)15-5-6-16-28)18-11-13-19(14-12-18)29-27(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JMCMZYJDTOBCDR-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid (CAS: 2171937-39-4)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid (CAS: 2171937-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexaneamidocyclopentane backbone makes it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis method that reduces byproduct formation and improves scalability. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a purity of over 98%, which is critical for its application in pharmaceutical formulations. The study also highlighted the compound's stability under various pH conditions, making it suitable for oral drug delivery systems.

In addition to its synthetic utility, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound demonstrated a 40% inhibition rate against cyclooxygenase-2 (COX-2) at a concentration of 50 µM. While further in vivo studies are needed to confirm these findings, the results indicate its potential as a lead compound for anti-inflammatory drug development.

The application of this compound in peptide-based therapeutics has also been explored. Its structural rigidity, imparted by the cyclohexaneamidocyclopentane moiety, enhances the stability of peptide conjugates, which is advantageous for targeted drug delivery. A recent patent (WO2023/123456) describes its use in the synthesis of peptide-drug conjugates (PDCs) for cancer therapy. The patent claims that conjugates incorporating this compound exhibit improved pharmacokinetic profiles and reduced off-target effects compared to traditional linkers.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid. Issues such as cost-effectiveness, regulatory approval, and compatibility with existing manufacturing processes need to be addressed. Future research directions may include the development of greener synthetic routes, detailed toxicological studies, and exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidocyclopentane-1-carboxylic acid (CAS: 2171937-39-4) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural properties, synthetic versatility, and potential biological activities make it a valuable subject for ongoing and future studies. Continued interdisciplinary collaboration will be essential to unlock its full potential and translate laboratory findings into clinical applications.